Cas no 1185887-13-1 (L-ADB-CHMINACA)

• Product Name: L-ADB-CHMINACA
• CAS No: 1185887-13-1
• MF: C₂₁H₃₀N₄O₂
• MW: 370.488504886627
• CID: 4684208
• Update Time: 2025-05-19

L-ADB-CHMINACA Chemical and Physical Properties

Names and Identifiers

• SL4C60689M
• Adb-chminaca
• Adb-chmica
• MAB-CHMINACA
• L-ADB-CHMINACA
• ADB-CHMINACA, (S)
• N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]-1-(cyclohexylmethyl)indazole-3-carboxamide
• 1H-Indazole-3-carboxamide, N-((1S)-1-(aminocarbonyl)-2,2-dimethylpropyl)-1-(cyclohexylmethyl)-

• Inchi： 1S/C21H30N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h7-8,11-12,14,18H,4-6,9-10,13H2,1-3H3,(H2,22,26)(H,23,27)/t18-/m1/s1
• InChI Key： ZWCCSIUBHCZKOY-GOSISDBHSA-N
• SMILES： O=C(C1C2C=CC=CC=2N(CC2CCCCC2)N=1)N[C@H](C(N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-ADB-CHMINACA

L-ADB-CHMINACA (CAS No. 1185887-13-1): A Comprehensive Overview

L-ADB-CHMINACA (CAS No. 1185887-13-1) is a synthetic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of substances known as synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in the cannabis plant. The primary focus of this introduction is to provide a detailed and comprehensive overview of L-ADB-CHMINACA, including its chemical structure, pharmacological properties, and potential applications in research and development.

The chemical structure of L-ADB-CHMINACA is characterized by its complex molecular framework, which includes a substituted indole core and a unique side chain. The indole core is a common feature in many synthetic cannabinoids, contributing to their ability to bind to cannabinoid receptors in the human body. The side chain, however, is what sets L-ADB-CHMINACA apart from other compounds in this class. It consists of an adamantyl group and a cyclohexylmethylamine moiety, which together enhance the compound's affinity for cannabinoid receptors.

In terms of pharmacological properties, L-ADB-CHMINACA has been shown to exhibit high affinity for both CB1 and CB2 receptors, which are key components of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain sensation, mood, and appetite. By binding to these receptors, L-ADB-CHMINACA can modulate these processes, making it a valuable tool for researchers studying the endocannabinoid system.

Recent studies have explored the potential therapeutic applications of L-ADB-CHMINACA. One area of interest is its potential use in pain management. Synthetic cannabinoids like L-ADB-CHMINACA have been shown to have analgesic properties, which could make them useful in developing new pain relief medications. Additionally, research has suggested that these compounds may have anti-inflammatory effects, further expanding their potential therapeutic applications.

Another area of research focuses on the neuroprotective properties of L-ADB-CHMINACA. Studies have indicated that synthetic cannabinoids can protect neurons from damage caused by oxidative stress and inflammation. This property could be particularly valuable in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, more research is needed to fully understand the mechanisms behind these effects and to determine their clinical relevance.

The safety profile of L-ADB-CHMINACA is an important consideration for both researchers and potential developers. While synthetic cannabinoids have shown promise in various therapeutic areas, they can also pose risks if not used carefully. Some studies have reported adverse effects associated with high doses or prolonged use of synthetic cannabinoids, including anxiety, paranoia, and cardiovascular issues. Therefore, it is crucial for researchers to conduct thorough safety assessments and adhere to strict guidelines when working with compounds like L-ADB-CHMINACA.

In conclusion, L-ADB-CHMINACA (CAS No. 1185887-13-1) is a complex and intriguing compound with significant potential in the fields of chemical and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable tool for studying the endocannabinoid system and developing new therapeutic agents. However, careful consideration must be given to its safety profile to ensure its responsible use in research and development.